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Introduction
Vitamin E Nicotinate, or Tocopheryl Nicotinate, is a stable ester formed from Vitamin E (α-

tocopherol) and Nicotinic Acid (Niacin or Vitamin B3).[1][2][3] This hybrid molecule uniquely

combines the potent antioxidant properties of Vitamin E with the vasodilatory and

microcirculation-enhancing effects of Nicotinic Acid.[2][4][5] These dual actions make it a

valuable active ingredient in advanced cosmetic and dermatological formulations aimed at skin

protection, rejuvenation, and targeted treatments.[5][6] Unlike pure nicotinic acid, Vitamin E
Nicotinate provides a mild warming sensation without causing significant redness or irritation,

enhancing its suitability for a wide range of topical products.[1][7]

Mechanism of Action
Vitamin E Nicotinate functions through a synergistic mechanism, leveraging the distinct

biological activities of its two core components following topical application and partial

hydrolysis in the skin.

Antioxidant Protection (Vitamin E moiety): The tocopherol component is a powerful lipid-

soluble antioxidant.[3] It integrates into cell membranes and the lipid matrix of the stratum

corneum, where it neutralizes harmful reactive oxygen species (ROS) generated by
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environmental aggressors like UV radiation and pollution.[3][8][9] This action protects cellular

structures, including DNA, proteins, and lipids, from oxidative damage, thereby preventing

collagen degradation and slowing the visible signs of aging.[8][9]

Enhanced Microcirculation and Barrier Function (Nicotinic Acid moiety): The nicotinic acid

component acts as a vasodilator, widening blood vessels in the dermis.[3][5][8] This

improves blood flow, leading to enhanced delivery of oxygen and essential nutrients to skin

cells.[6][8] This boost in cellular metabolism contributes to a brighter, more radiant

complexion and can help reduce the appearance of dullness and under-eye circles.[1][8]

Furthermore, nicotinic acid supports the synthesis of ceramides, which are crucial lipids for

maintaining a healthy skin barrier, thereby reducing transepidermal water loss (TEWL) and

improving skin hydration and resilience.[8]

Anti-Inflammatory Effects: Both Vitamin E and Niacin possess anti-inflammatory properties.

Vitamin E can reduce the production of pro-inflammatory mediators like prostaglandins.[10]

[11] Recent research also suggests that the intact Vitamin E Nicotinate molecule may have

its own distinct anti-inflammatory signaling functions, potentially upregulating anti-

inflammatory molecules and activating pathways like the extracellular signal-regulated

kinase (ERK) pathway.[12][13]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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